1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one

• IUPAC Name: 1-[2-[6-(dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C13H18N4O/c1-4-13(18)17-9-5-6-11(17)10-7-8-12(15-14-10)16(2)3/h4,7-8,11H,1,5-6,9H2,2-3H3
• InChI Key: JERNTPDQPWFCQY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN=C(C=C1)C2CCCN2C(=O)C=C
• Molecular Formula: C13H18N4O
• Molecular Weight: 246.31 g/mol

Description

1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one is a synthetic compound that belongs to the class of pyridazinone derivatives. This compound is used in scientific research to study its mechanism of action and its biochemical and physiological effects.

Mechanism of Action

1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one inhibits the activity of certain enzymes by binding to their active sites. This binding prevents the enzymes from carrying out their normal functions, which can lead to a decrease in enzyme activity. Moreover, this compound has been shown to have an effect on the levels of certain neurotransmitters in the brain, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one has been shown to have anti-inflammatory and analgesic effects in animal models. Moreover, this compound has been shown to have an effect on the levels of certain neurotransmitters in the brain, which may contribute to its analgesic and anti-inflammatory effects. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one has several advantages for lab experiments. This compound is relatively easy to synthesize and has a high yield and purity. Moreover, this compound has a well-defined mechanism of action, which makes it a valuable tool for studying enzyme function. However, this compound has some limitations for lab experiments. This compound may have off-target effects, which can complicate the interpretation of experimental results. Moreover, this compound may have limited solubility in certain solvents, which can limit its use in certain experiments.

Future Directions

1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one has several potential future directions for scientific research. This compound may be further studied to understand its mechanism of action and its biochemical and physiological effects. Moreover, this compound may be further developed as a potential drug candidate for the treatment of inflammation and pain. Furthermore, this compound may be used in combination with other compounds to study their synergistic effects. Finally, this compound may be used as a tool for studying enzyme function in various biological systems.

Synthesis Methods

1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one can be synthesized using various methods. One of the methods involves the reaction of 6-(dimethylamino)pyridazine-3-carbaldehyde with 1-(2-bromoethyl)pyrrolidine and propargyl bromide in the presence of a palladium catalyst. This method yields 1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one with a high yield and purity.

Scientific Research Applications

1-{2-[6-(Dimethylamino)pyridazin-3-yl]pyrrolidin-1-yl}prop-2-en-1-one is used in scientific research to study its mechanism of action and its biochemical and physiological effects. This compound is known to inhibit the activity of certain enzymes, which makes it a valuable tool for studying enzyme function. Moreover, this compound has been shown to have anti-inflammatory and analgesic effects, which makes it a potential candidate for drug development.